Cas no 1273614-01-9 (2-(2-methyl-1,3-thiazol-4-yl)piperidine)
2-(2-methyl-1,3-thiazol-4-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methyl-1,3-thiazol-4-yl)piperidine
- 2-Methyl-4-piperidin-2-yl-1,3-thiazole
-
- MDL: MFCD18646434
- Inchi: 1S/C9H14N2S/c1-7-11-9(6-12-7)8-4-2-3-5-10-8/h6,8,10H,2-5H2,1H3
- InChI Key: ICCPUBRXSCYCPY-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(=C1)C1CCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- XLogP3: 1.6
- Topological Polar Surface Area: 53.2
2-(2-methyl-1,3-thiazol-4-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-869829-0.05g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 0.05g |
$888.0 | 2025-02-21 | |
| Enamine | EN300-869829-0.1g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 0.1g |
$930.0 | 2025-02-21 | |
| Enamine | EN300-869829-0.25g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 0.25g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-869829-0.5g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-869829-1.0g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 1.0g |
$1057.0 | 2025-02-21 | |
| Enamine | EN300-869829-2.5g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 2.5g |
$2071.0 | 2025-02-21 | |
| Enamine | EN300-869829-5.0g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 5.0g |
$3065.0 | 2025-02-21 | |
| Enamine | EN300-869829-10.0g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 95.0% | 10.0g |
$4545.0 | 2025-02-21 | |
| Enamine | EN300-869829-1g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 1g |
$1057.0 | 2023-09-02 | ||
| Enamine | EN300-869829-5g |
2-(2-methyl-1,3-thiazol-4-yl)piperidine |
1273614-01-9 | 5g |
$3065.0 | 2023-09-02 |
2-(2-methyl-1,3-thiazol-4-yl)piperidine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-(2-methyl-1,3-thiazol-4-yl)piperidine
Recent Advances in the Study of 2-(2-Methyl-1,3-thiazol-4-yl)piperidine (CAS: 1273614-01-9): A Comprehensive Research Brief
The compound 2-(2-methyl-1,3-thiazol-4-yl)piperidine (CAS: 1273614-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole ring fused with a piperidine moiety, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique chemical structure to modulate various biological targets.
One of the most notable advancements in the study of 2-(2-methyl-1,3-thiazol-4-yl)piperidine is its role as a key intermediate in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the replication of RNA viruses, including SARS-CoV-2. The researchers utilized a combination of molecular docking and in vitro assays to identify the compound's interaction with viral proteases, highlighting its potential as a broad-spectrum antiviral candidate.
In addition to its antiviral properties, 2-(2-methyl-1,3-thiazol-4-yl)piperidine has been investigated for its neuroprotective effects. A recent preclinical study, published in Neuropharmacology, revealed that derivatives of this compound exhibit significant activity in mitigating neuroinflammation and oxidative stress, which are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed advanced techniques, including high-throughput screening and behavioral assays in rodent models, to validate these findings.
Another groundbreaking application of 2-(2-methyl-1,3-thiazol-4-yl)piperidine lies in its potential as a modulator of G-protein-coupled receptors (GPCRs). A 2024 study in Nature Chemical Biology reported the development of a series of analogs designed to selectively target adenosine A2A receptors, which are implicated in conditions like Parkinson's disease and inflammatory disorders. The researchers employed X-ray crystallography and cryo-EM to elucidate the binding modes of these analogs, providing a structural basis for further optimization.
Despite these promising developments, challenges remain in the clinical translation of 2-(2-methyl-1,3-thiazol-4-yl)piperidine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent efforts have focused on the design of prodrugs and nanoparticle-based delivery systems to enhance the compound's therapeutic index.
In conclusion, 2-(2-methyl-1,3-thiazol-4-yl)piperidine (CAS: 1273614-01-9) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in the realms of virology, neurology, and immunology. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its synergistic effects with existing therapeutics.
1273614-01-9 (2-(2-methyl-1,3-thiazol-4-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)